Cas no 124399-90-2 (7,8-dihydro-6H-indeno[4,5-d]-1,3-dioxol-7-amine,monohydrochloride)

7,8-Dihydro-6H-indeno[4,5-d]-1,3-dioxol-7-amine monohydrochloride is a chemically synthesized compound featuring a fused indene-dioxole core structure. The hydrochloride salt form enhances its stability and solubility, making it suitable for various research applications. This intermediate is particularly valuable in medicinal chemistry for the development of pharmacologically active molecules due to its rigid bicyclic scaffold, which can influence binding affinity and selectivity. The amine functionality allows for further derivatization, enabling the exploration of structure-activity relationships. Its well-defined crystalline properties facilitate characterization and handling in synthetic workflows. The compound is typically handled under controlled conditions to ensure purity and consistency in experimental use.
7,8-dihydro-6H-indeno[4,5-d]-1,3-dioxol-7-amine,monohydrochloride structure
124399-90-2 structure
Product Name:7,8-dihydro-6H-indeno[4,5-d]-1,3-dioxol-7-amine,monohydrochloride
CAS No:124399-90-2
MF:C10H12ClNO2
MW:213.660781860352
CID:4580185
Update Time:2025-06-14

7,8-dihydro-6H-indeno[4,5-d]-1,3-dioxol-7-amine,monohydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4,5-MDAI (hydrochloride)
    • 7,8-dihydro-6H-indeno[4,5-d]-1,3-dioxol-7-amine,monohydrochloride
    • Inchi: 1S/C10H11NO2.ClH/c11-7-3-6-1-2-9-10(8(6)4-7)13-5-12-9;/h1-2,7H,3-5,11H2;1H
    • InChI Key: PVGSGXLMJCEIEL-UHFFFAOYSA-N
    • SMILES: C12OCOC1=C1CC(N)CC1=CC=2.Cl

7,8-dihydro-6H-indeno[4,5-d]-1,3-dioxol-7-amine,monohydrochloride Pricemore >>

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Additional information on 7,8-dihydro-6H-indeno[4,5-d]-1,3-dioxol-7-amine,monohydrochloride

Research Brief on 7,8-dihydro-6H-indeno[4,5-d]-1,3-dioxol-7-amine,monohydrochloride (CAS: 124399-90-2)

In recent years, the compound 7,8-dihydro-6H-indeno[4,5-d]-1,3-dioxol-7-amine,monohydrochloride (CAS: 124399-90-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indeno-dioxol-amine structure, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of the synthetic pathway for 7,8-dihydro-6H-indeno[4,5-d]-1,3-dioxol-7-amine,monohydrochloride. Recent publications highlight advancements in stereoselective synthesis, which have improved yield and purity. These developments are crucial for scaling up production for preclinical and clinical studies. Additionally, novel analytical methods, such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry, have been employed to characterize the compound and its metabolites.

Pharmacological studies have revealed that 7,8-dihydro-6H-indeno[4,5-d]-1,3-dioxol-7-amine,monohydrochloride exhibits notable activity in modulating specific neurotransmitter systems. Preliminary in vitro and in vivo data suggest its potential as a therapeutic agent for neurological disorders, including Parkinson's disease and depression. The compound's ability to cross the blood-brain barrier and its favorable pharmacokinetic profile further support its candidacy for central nervous system (CNS) targeting drugs.

Recent investigations into the mechanism of action indicate that 7,8-dihydro-6H-indeno[4,5-d]-1,3-dioxol-7-amine,monohydrochloride may interact with dopamine and serotonin receptors. Molecular docking studies and receptor binding assays have provided insights into its binding affinity and selectivity. These findings are instrumental in designing derivatives with enhanced efficacy and reduced side effects. Furthermore, computational modeling has been utilized to predict the compound's interactions with other biological targets, expanding its potential therapeutic applications.

In the context of drug development, the safety and toxicological profile of 7,8-dihydro-6H-indeno[4,5-d]-1,3-dioxol-7-amine,monohydrochloride has been rigorously evaluated. Recent toxicology studies conducted in animal models have demonstrated a favorable safety margin, with no significant adverse effects observed at therapeutic doses. These results are encouraging for advancing the compound into further stages of clinical development. However, long-term studies are still needed to fully assess its safety and efficacy in humans.

Industry reports indicate growing interest from pharmaceutical companies in licensing or developing 7,8-dihydro-6H-indeno[4,5-d]-1,3-dioxol-7-amine,monohydrochloride-based therapies. Collaborative efforts between academic institutions and biotech firms are accelerating the translation of research findings into potential drug candidates. The compound's patent status and intellectual property landscape are also being closely monitored, as they will play a critical role in its commercialization.

In conclusion, 7,8-dihydro-6H-indeno[4,5-d]-1,3-dioxol-7-amine,monohydrochloride (CAS: 124399-90-2) represents a promising candidate for therapeutic development, particularly in the realm of CNS disorders. Ongoing research continues to uncover its multifaceted pharmacological properties and mechanisms of action. As synthetic methodologies improve and preclinical data accumulate, the compound is poised to make a significant impact on the pharmaceutical industry. Future studies should focus on clinical trials to validate its efficacy and safety in human patients, paving the way for its potential approval and widespread use.

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